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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480

For Research, Scientific, and Drug Development Professionals

Disclaimer: PPA-904 is identified as a specific phenothiazine photosensitizer used in
photodynamic therapy research. The information presented in this guide is a consolidated
summary based on available data for similar research compounds and established laboratory
safety principles. It is intended to serve as a comprehensive reference for trained professionals.
Users must always consult a specific and verified Safety Data Sheet (SDS) for PPA-904 and
adhere to all institutional and regulatory guidelines before handling this compound.

General Information & Physicochemical Properties

PPA-904 is a specific phenothiazine photosensitizer utilized in research for photodynamic
therapy (PDT), particularly for the topical treatment of cutaneous leishmaniasis.[1] As a
photosensitizer, its therapeutic and hazardous properties are activated by light. It is crucial to
handle this compound in dark or low-light conditions to prevent unintended activation.[1]

Table 1: Physicochemical and Handling Data for PPA-904
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Property

Chemical Name

Value

3,7-bis(di-n-
butylamino)phenothiazin-
5-ium bromide

Notes & Handling
Precautions

For research use only. Not for

human or veterinary use

CAS Number 30189-85-6 ) o
outside of approved clinical
trials.

Molecular Formula C28H42BrN3S --

Visually inspect for integrit

Appearance Solid yinsp oy
before use.

Protect from light. Store in a

Storage Temperature -20°C tightly sealed, light-proof

container.

| Solubility | Soluble in DMSO | Prepare solutions in a certified chemical fume hood. |

Hazard Identification and Safety Precautions

PPA-904 is a potent photochemical agent. While specific toxicological data is limited,
compounds of this class should be handled as hazardous. The primary hazard is associated

with its photosensitizing nature, which can induce cellular damage upon light exposure.

Table 2: Hazard Identification and Required Personal Protective Equipment (PPE)
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Hazard Type

Skin Irritation

Description

May cause skin irritation
upon direct contact.
Photosensitizing
properties can exacerbate
this effect upon light
exposure.

Required PPE & Handling
Guidelines

Gloves: Chemical-resistant
nitrile or neoprene gloves
are required. Lab Coat:
Wear a full-sleeved lab
coat. Ensure cuffs are
tucked into gloves.

Eye Damage

May cause serious eye

irritation or damage.

Eye Protection: ANSI Z87.1-
compliant safety glasses with

side shields or chemical splash

goggles are mandatory.

Respiratory Protection: Handle

] ) as a powder only in a certified
Aerosolized particles may )
) ) chemical fume hood or glove
Respiratory Hazard cause respiratory tract

box. If weighing outside a
hood, a NIOSH-approved N95

respirator is required.

irritation.

| Photosensitivity | Compound is activated by light, potentially generating reactive oxygen
species (ROS). | Light Protection: Handle in a darkroom or under amber/red light conditions.
Use light-blocking containers for storage and transport. |

Toxicological Summary

Published studies on PPA-904 indicate it is well-tolerated in topical applications for treating
cutaneous leishmaniasis and chronic leg ulcers, with no reports of pain or other significant
safety issues.[1] However, this applies to controlled, therapeutic settings. Systemic exposure or
uncontrolled topical exposure could present different risks. The following table presents
expected toxicological considerations based on similar chemical entities.

Table 3: Summary of Toxicological Data (Hypothetical & Precautionary)
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Test Type

Acute Oral Toxicity

Species/System

Result (Expected)

Notes

Assume harmful if

Rat No data available swallowed. Do not

(LD50) ;

ingest.

Expected to cause
Dermal Irritation Rabbit Potential Irritant irritation, especially

after light exposure.

o ] Potential for serious Assume risk of

Ocular Irritation Rabbit

damage

serious eye damage.

Mutagenicity (Ames
Test)

S. typhimurium

No data available

Photochemical
properties suggest a
potential for DNA
damage upon light

activation.

| In Vitro Cytotoxicity (HeLa)| Human cell line | High upon photoactivation | Expected to be

highly cytotoxic when exposed to its activation wavelength (peak ~665 nm).[1] |

Mechanism of Action & Signaling Pathway

PPA-904 functions as a photosensitizer. Upon irradiation with light of a specific wavelength
(e.g., ~665 nm), the molecule absorbs a photon, transitions to an excited triplet state, and
transfers energy to molecular oxygen (Type Il reaction) or other substrates (Type | reaction).
This generates highly reactive oxygen species (ROS), such as singlet oxygen, which induce
oxidative stress and lead to localized cellular apoptosis and necrosis. This mechanism is
exploited in photodynamic therapy to destroy target cells, such as parasites or bacteria.[1]

Studies have also shown that PPA-904-based PDT can have immunomodulatory effects, such
as influencing the production of Interleukin-12 (IL-12p70), which may promote a Th1l immune
response and contribute to healing.[1]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.glpbio.com/de/ppa-904.html
https://www.benchchem.com/product/b1663480?utm_src=pdf-body
https://www.glpbio.com/de/ppa-904.html
https://www.benchchem.com/product/b1663480?utm_src=pdf-body
https://www.glpbio.com/de/ppa-904.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diagram 1: PPA-904 Mechanism of Action in Photodynamic Therapy
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Diagram 1: PPA-904 Mechanism of Action in Photodynamic Therapy
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Key Experimental Protocols

Protocol: Topical Application and Irradiation in a Murine
Model

This protocol is adapted from studies on cutaneous leishmaniasis.[1] All animal experiments

must be approved by an Institutional Animal Care and Use Committee (IACUC).

Objective: To assess the in vivo efficacy of PPA-904 PDT.

Methodology:

Animal Model: 6- to 8-week-old BALB/c mice are used.

Inoculation: Metacyclic parasites (e.g., 1076 in 20 uL PBS) are inoculated intradermally into
the ears.

Compound Preparation: A cream formulation of PPA-904 is prepared. The exact
concentration and vehicle must be optimized for the specific study.

Application: Under dark or red-light conditions, apply the PPA-904 cream topically to the
lesion site on the ear.

Incubation: Allow the cream to penetrate for a set duration (e.g., 90 minutes) while keeping
the animal in a dark environment.[1]

Irradiation: The lesion area is then irradiated with a non-coherent light source equipped with
a broadband optical filter peaking at the activation wavelength (e.g., 665 nm with a 30 nm
half-band width).[1] The light dose (J/cm?2) must be precisely controlled and measured.

Treatment Regimen: Treatments may be repeated at specific intervals (e.g., three
consecutive treatments with 4-day intervals) to achieve the desired therapeutic effect.[1]

Endpoint Analysis: Efficacy is measured by lesion size reduction, parasite load quantification
(e.g., via qPCR or limiting dilution assay), and/or histopathological analysis.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.glpbio.com/de/ppa-904.html
https://www.benchchem.com/product/b1663480?utm_src=pdf-body
https://www.benchchem.com/product/b1663480?utm_src=pdf-body
https://www.benchchem.com/product/b1663480?utm_src=pdf-body
https://www.glpbio.com/de/ppa-904.html
https://www.glpbio.com/de/ppa-904.html
https://www.glpbio.com/de/ppa-904.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Workflow for In Vivo PPA-904 PDT Experiment
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Diagram 3: PPA-904 Spill Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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904]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663480#ppa-904-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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